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Introduction

3-(Allyloxy)aniline is an aromatic organic compound featuring both an amine and an ether
functional group. This dual functionality makes it a versatile building block in organic synthesis,
particularly in the development of pharmaceuticals, agrochemicals, and materials. A thorough
understanding of its spectroscopic properties is paramount for researchers and drug
development professionals for quality control, reaction monitoring, and structural elucidation of
its derivatives. This guide provides an in-depth analysis of the expected Nuclear Magnetic
Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for 3-(Allyloxy)aniline,
grounded in fundamental principles and comparative data from analogous structures.

Molecular Structure and Key Features

Before delving into the spectral data, it is crucial to understand the molecular structure of 3-
(Allyloxy)aniline. The molecule consists of an aniline core substituted at the meta-position
with an allyloxy group.

e Molecular Formula: CoH11NO[1]
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e Molecular Weight: 149.19 g/mol [1][2]

e Structure: (Image Source: PubChem CID 459251)[1]
The key structural features that will dictate the spectroscopic output are:
e The aromatic ring with its distinct electronic environment.

e The electron-donating amino group (-NHz), which influences the aromatic proton and carbon
chemical shifts.

e The allyloxy group (-O-CH2-CH=CHz3), which introduces characteristic aliphatic and vinylic
signals.

Part 1: Nuclear Magnetic Resonance (NMR)
Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of
an organic molecule. The analysis below is based on established substituent effects on
aromatic systems.[3][4]

'H NMR Spectroscopy: Predicted Data and Interpretation

The H NMR spectrum of 3-(Allyloxy)aniline is predicted to show distinct signals for the
aromatic protons, the allylic protons, and the amine protons. The solvent used for analysis is
typically deuterated chloroform (CDCIs).

Table 1: Predicted *H NMR Chemical Shifts for 3-(Allyloxy)aniline in CDCl3
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Predicted Coupling
Proton _ . C ;
_ Chemical Shift Multiplicity Constant (J, Integration
Assignment
(6, ppm) Hz)
H-6 ~7.10 t (triplet) J=8.0 1H
H-2 ~6.35 s (singlet) - 1H
H-4 ~6.30 d (doublet) J=8.0 1H
H-5 ~6.25 d (doublet) J=8.0 1H
br s (broad
-NH: ~3.70 _ - 2H
singlet)
dt (doublet of
-OCHa- ~4.50 ] J=5.0,15 2H
triplets)
ddt (doublet of
J=17.2,10.5,
-CH=CH: ~6.05 doublet of - 1H
triplets) '
dg (doublet of
=CHz (trans) ~5.40 J=17.2,15 1H
quartets)
] dg (doublet of
=CHz (cis) ~5.25 J=10.5,15 1H

quartets)

Causality Behind Predictions:

o Aromatic Region (6 6.0-7.5 ppm): The amino group is a strong activating group and directs
ortho- and para-. The allyloxy group is also activating. The combination of these two groups
at the 1 and 3 positions results in a complex splitting pattern. The proton at C6, being meta
to the strongly donating amino group, will be the most downfield of the aromatic protons. The
protons at C2, C4, and C5 will be significantly shielded (shifted upfield) due to the combined
electron-donating effects of the -NHz and -OR groups.

e Amine Protons (& ~3.70 ppm): The -NH:z protons typically appear as a broad singlet. The
chemical shift can vary depending on concentration and solvent. This signal will disappear
upon shaking the sample with D20, a key confirmatory test.
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 Allyl Group Protons: This group gives a highly characteristic set of signals.

o The -OCHz- protons (6 ~4.50 ppm) are adjacent to an oxygen atom, causing a downfield

shift. They are split by the neighboring vinylic proton, resulting in a doublet, and show

long-range coupling to the terminal =CH:z protons, appearing as a doublet of triplets.

o The internal vinylic proton (-CH=) (& ~6.05 ppm) is split by the adjacent -OCHz=- protons

and by the two terminal vinylic protons (cis and trans), leading to a complex multiplet (ddt).

o The terminal vinylic protons (=CHz) (& ~5.25-5.40 ppm) are diastereotopic. They show

geminal coupling to each other (which is often small), cis and trans coupling to the internal

vinylic proton, and long-range "allylic" coupling to the -OCHz2- protons, resulting in two

distinct signals, typically doublet of quartets.

3C NMR Spectroscopy: Predicted Data and

Interpretation

The 13C NMR spectrum provides information about the carbon skeleton of the molecule.

Table 2: Predicted *C NMR Chemical Shifts for 3-(Allyloxy)aniline

Carbon Assignment

Predicted Chemical Shift (8, ppm)

C-3(C-0) ~160.0
C-1(C-N) ~148.0
-CH=CH: ~133.0
C-6 ~130.0
=CH: ~118.0
C-5 ~107.0
C-2 ~106.0
C-4 ~101.0
-OCHgz- ~69.0
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Causality Behind Predictions:

o Aromatic Carbons: The chemical shifts are heavily influenced by the substituents. The
carbons directly attached to the electron-donating oxygen (C-3) and nitrogen (C-1) atoms are
significantly deshielded and appear furthest downfield in the aromatic region.[3][5] The ortho
and para carbons relative to these groups (C-2, C-4, C-5) are shielded and shifted upfield. C-
6, being meta to both groups, is less affected.

 Allyl Group Carbons: The vinylic carbons (-CH= and =CH3z) appear in the typical alkene
region of the spectrum. The -OCHz2- carbon is shifted downfield due to the attached
electronegative oxygen atom.

Part 2: Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring
the absorption of infrared radiation, which causes molecular vibrations.

Table 3: Predicted IR Absorption Bands for 3-(Allyloxy)aniline

© 2026 BenchChem. All rights reserved. 5/12 Tech Support


https://www.mdpi.com/1422-0067/6/1/52
https://hmdb.ca/spectra/nmr_one_d/4210
https://www.benchchem.com/product/b1268287/docs?utm_src=pdf-body#spectroscopic-characterization-of-3-allyloxy-aniline-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268287?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Wavenumber (cm~?)

Vibration Type

Functional Group

Intensity

N-H Asymmetric &

Primary Aromatic

3450 - 3350 ) ] Medium (two bands)
Symmetric Stretch Amine
3100 - 3000 C-H Stretch (sp?) Aromatic & Vinylic Medium-Weak
2950 - 2850 C-H Stretch (sp3) Aliphatic Medium-Weak
1640 - 1620 C=C Stretch Alkene Medium
1620 - 1580 N-H Bend (Scissoring)  Primary Amine Medium-Strong
1600 & 1475 C=C Stretch Aromatic Ring Medium (two bands)
1250 - 1200 C-O Stretch Aryl-Alkyl Ether Strong
1150 - 1085 C-N Stretch Aromatic Amine Medium
=C-H Bend (Out-of-
990 & 920 Alkene Strong
plane)
C-H Bend (Out-of- ] ]
850 - 750 Substituted Aromatic Strong

plane)

Interpretation of Key Peaks:

e N-H Stretching: The most diagnostic feature for a primary amine is the appearance of two

distinct bands in the 3450-3350 cm~1 region, corresponding to the asymmetric and

symmetric N-H stretches.[6][7]

e C-O Stretching: A strong, prominent band around 1225 cm~1 is characteristic of the aryl-alkyl
ether C-O bond stretch.

o Alkene Bands: The C=C stretch of the allyl group will appear around 1640 cm~*. The out-of-

plane bending vibrations of the vinylic hydrogens are also very characteristic, appearing as

strong bands around 990 and 920 cm~1.

o Aromatic Region: The aromatic C=C stretching vibrations typically appear as a pair of bands

around 1600 and 1475 cm™1. The substitution pattern on the benzene ring (1,3-disubstituted)

will give rise to strong C-H out-of-plane bending bands in the 850-750 cm~1 region.
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Part 3: Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule. Electron lonization (El) is a common technique used for this purpose.

¢ Molecular lon (M*e): The molecular ion peak is expected at m/z = 149, corresponding to the
molecular weight of 3-(Allyloxy)aniline (CoH11NO). This peak should be reasonably
abundant.

Predicted Fragmentation Pattern:

The fragmentation of 3-(Allyloxy)aniline will be driven by the stability of the resulting
fragments, primarily influenced by the amine and ether groups.

Table 4: Predicted Major Fragments in the EI-Mass Spectrum of 3-(Allyloxy)aniline

Proposed Fragment

m/z Fragmentation Pathway
Structure

149 [CoH11NO]*e Molecular lon

Loss of allyl radical
108 [H2N-CeHa-O]+e

(*CH2CH=CH3)

Cleavage of the ether bond
93 [CeHsNH2]* _

with H-transfer

Loss of NH2 from aniline
77 [CeHs]*

fragment
41 [CsHs]* Allyl cation

Causality of Fragmentation:

» Loss of Allyl Radical (m/z 108): The most favorable initial fragmentation is the cleavage of
the benzylic C-O bond, leading to the loss of a stable allyl radical (mass 41). This results in a

prominent peak at m/z 108.
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o Formation of Aniline Radical Cation (m/z 93): A rearrangement reaction can lead to the
cleavage of the ether bond, resulting in the formation of the stable aniline radical cation at
m/z 93.[8]

 Allyl Cation (m/z 41): The formation of the stable allyl cation is a very common pathway for
allylic compounds, leading to a strong signal at m/z 41.

Experimental Protocols

The acquisition of high-quality spectroscopic data requires standardized procedures and
adherence to safety protocols. 3-(Allyloxy)aniline and related anilines should be handled with
care, using appropriate personal protective equipment (PPE) in a well-ventilated fume hood.

Workflow for Spectroscopic Analysis

Caption: General workflow for the complete spectroscopic characterization of 3-
(Allyloxy)aniline.

Detailed Methodologies

 NMR Spectroscopy Protocol:
1. Accurately weigh approximately 10-20 mg of 3-(Allyloxy)aniline.

2. Dissolve the sample in ~0.7 mL of deuterated chloroform (CDCIs) containing 0.03% v/v
tetramethylsilane (TMS) as an internal standard.

3. Transfer the solution to a 5 mm NMR tube.
4. Acquire spectra on a spectrometer operating at a frequency of 400 MHz or higher for *H.

5. Standard parameters for tH NMR include a 30-degree pulse angle, a 2-second relaxation
delay, and 16-32 scans.

6. For 3C NMR, use a proton-decoupled pulse sequence with a 45-degree pulse angle, a 2-
second relaxation delay, and accumulate several hundred to a few thousand scans for
adequate signal-to-noise.
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» IR Spectroscopy Protocol (ATR Method):

1. Ensure the Attenuated Total Reflectance (ATR) crystal is clean by wiping it with a solvent
such as isopropanol and allowing it to dry completely.

2. Record a background spectrum.
3. Place a single drop of liquid 3-(Allyloxy)aniline directly onto the ATR crystal.

4. Acquire the sample spectrum, typically by co-adding 16 or 32 scans at a resolution of 4

cm~i.
5. Clean the crystal thoroughly after analysis.
e Mass Spectrometry Protocol (GC-MS with El):

1. Prepare a dilute solution of the sample (~1 mg/mL) in a volatile solvent like
dichloromethane or ethyl acetate.

2. Inject 1 pL of the solution into a Gas Chromatograph-Mass Spectrometer (GC-MS).

3. The GC will separate the compound from any impurities. A typical GC program would
involve an initial temperature of 50°C, ramping up to 250°C.

4. The eluent is directed into the ion source of the mass spectrometer, operating in Electron

lonization (El) mode at 70 eV.

5. The mass analyzer scans a range, for example, from m/z 35 to 350.

Conclusion

The combination of NMR, IR, and MS provides a comprehensive and unambiguous
characterization of 3-(Allyloxy)aniline. *H and 3C NMR elucidate the precise connectivity of
the carbon-hydrogen framework. IR spectroscopy confirms the presence of the key amine,
ether, aromatic, and alkene functional groups. Mass spectrometry confirms the molecular
weight and provides insight into the molecule's stability and fragmentation pathways. This
guide, by integrating predictive analysis based on established chemical principles with standard
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experimental protocols, serves as a valuable resource for scientists working with this important
chemical intermediate.

References
o Four-Step Synthesis of 3-Allyl-2-(allyloxy)-5-bromoaniline from 2-Allylphenol. Molbank. [Link]

e Supporting Information for Ru-catalyzed reductive amination reactions. Angew. Chem. Int.
Ed.[Link]

o Spectral Database for Organic Compounds (SDBS). Bioregistry. [Link]

o Characterization of product (3) by 13C NMR. ResearchGate. [Link]

« Introduction to the Spectral Data Base (SDBS). AIST. [Link]

o Spectral Database for Organic Compounds, SDBS. UW-Madison Libraries. [Link]
o 3-Benzyloxyaniline. PubChem, National Library of Medicine. [Link]

» Spectral Database for Organic Compounds (SDBS). DATACC. [Link]

o Abnormal N-Heterocyclic Carbene Based Nickel Complex for Catalytic Reduction of
Nitroarenes - Supporting Information. Department of Chemistry, University of Kalyani. [Link]

e 13C-NMR Based Evaluation of the Electronic and Steric Interactions in Aromatic Amines.
Molecules. [Link]

e 13C NMR Spectrum of Aniline. Human Metabolome Database. [Link]

o 3-(Allyloxy)aniline. PubChem, National Library of Medicine. [Link]

e 1H NMR Spectrum of Aniline. Human Metabolome Database. [Link]

e 13C NMR Spectrum of 3-Nitroaniline. Human Metabolome Database. [Link]

o 3-[3-(Benzyloxy)phenyl]aniline. PubChem, National Library of Medicine. [Link]

o 3-(allyloxy)aniline. Appchem. [Link]

© 2026 BenchChem. All rights reserved. 10/12 Tech Support


https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9329188/
https://www.chem.wisc.edu/areas/reich/handouts/nmr/si/h-09-yang.pdf
https://bioregistry.io/sdbs
https://www.researchgate.net/figure/13-C-NMR-Spectrum-of-the-product-3_fig5_336043132
https://sdbs.db.aist.go.jp/sdbs/cgi-bin/cre_index.cgi?lang=eng
https://search.library.wisc.edu/catalog/999924531402121
https://pubchem.ncbi.nlm.nih.gov/compound/92892
https://datacc.cnrs.fr/datacc/base/spectral-database-for-organic-compounds-sdbs/
https://www.chem.wisc.edu/areas/reich/handouts/nmr/si/h-18-mondal.pdf
https://www.researchgate.net/publication/251786196_13_C-NMR_Based_Evaluation_of_the_Electronic_and_Steric_Interactions_in_Aromatic_Amines
https://hmdb.ca/spectra/nmr_one_d/1323
https://www.benchchem.com/product/b1268287/docs?utm_src=pdf-body#spectroscopic-characterization-of-3-allyloxy-aniline-a-technical-guide
https://pubchem.ncbi.nlm.nih.gov/compound/459251
https://hmdb.ca/spectra/nmr_one_d/1322
https://hmdb.ca/spectra/nmr_one_d/22131
https://pubchem.ncbi.nlm.nih.gov/compound/4335558
https://www.benchchem.com/product/b1268287/docs?utm_src=pdf-body#spectroscopic-characterization-of-3-allyloxy-aniline-a-technical-guide
https://www.appchem.com/product/ak54403
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268287?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

¢ IR spectrum of 2-(1,1-bis(4-(allyloxy)phenyl) - ResearchGate. ResearchGate. [Link]
¢ 3-Allyloxy-1,2 propanediol Mass Spectrum. NIST WebBook. [Link]

e Mass Spectrum of Aniline. MassBank. [Link]

¢ 1H NMR chemical shift values of aniline. ResearchGate. [Link]

¢ p-Nonyloxyaniline Mass Spectrum. NIST WebBook. [Link]

¢ Aniline IR Spectrum. NIST WebBook. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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